Aniline

• CAS No.: 62-53-3
• Product Name: Aniline
• Molecular Formula: C6H7N; C6H5NH2; C6H7N
• Molecular Weight: 93.13 g/mol
• IUPAC Name: aniline
• Standard InChI: InChI=1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2
• Standard InChIKey: PAYRUJLWNCNPSJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N
• Canonical SMILES: C1=CC=C(C=C1)N
• Boiling Point: 363 to 367 °F at 760 mm Hg (EPA, 1998); 184.1 °C; 184 °C; 363°F
• Colorform: Oily liquid; colorless when freshly distilled, darkens on exposure to air and light; Colorless with a bluish fluorescence when freshly distilled; Colorless to brown, oily liquid [Note: A solid below 21 °F]
• Density: 1.022 at 68 °F (EPA, 1998); 1.0217 at 20 °C/20 °C; Relative density (water = 1): 1.02; 1.02
• Flash Point: 158 °F (EPA, 1998); 70 °C (158 °F) - closed cup; 169 °F (76 °C) - Closed cup; 76 °C c.c.; 158°F
• Melting Point: 21 °F (EPA, 1998); -6 °C; -6.0 °C; -6°C; 21°F
• Physical Description: Aniline appears as a yellowish to brownish oily liquid with a musty fishy odor. Melting point -6°C; boiling point 184°C; flash point 158°F. Denser than water (8.5 lb / gal) and slightly soluble in water. Vapors heavier than air. Toxic by skin absorption and inhalation. Produces toxic oxides of nitrogen during combustion. Used to manufacture other chemicals, especially dyes, photographic chemicals, agricultural chemicals and others.; Liquid; PelletsLargeCrystals; Liquid; COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO AIR OR LIGHT.; Colorless to brown, oily liquid with an aromatic amine-like odor.; Colorless to brown, oily liquid with an aromatic amine-like odor. [Note: A solid below 21°F.]
• Description: Aniline appears as a yellowish to brownish oily liquid with a musty fishy odor. Melting point -6°C; boiling point 184°C; flash point 158°F. Denser than water (8.5 lb / gal) and slightly soluble in water. Vapors heavier than air. Toxic by skin absorption and inhalation. Produces toxic oxides of nitrogen during combustion. Used to manufacture other chemicals, especially dyes, photographic chemicals, agricultural chemicals and others.; Aniline is a clear to slightly yellow liquid with a characteristic odor. It does not readily evaporate at room temperature. Aniline is slightly soluble in water and mixes readily with most organic solvents. Aniline is used to make a wide variety of products such as polyurethane foam, agricultural chemicals, synthetic dyes, antioxidants, stabilizers for the rubber industry, herbicides, varnishes and explosives; Aniline, also known as benzenamine or phenylamine, belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. Aniline exists as a liquid, soluble (in water), and a strong basic compound (based on its pKa). Aniline has been found throughout most human tissues, and has also been primarily detected in urine. Aniline is also a parent compound for other transformation products, including but not limited to, anilinyl, diethofencarb, and pencycuron. Aniline is a potentially toxic compound.
• Related CAS: 142-04-1 (hydrochloride); 17843-02-6 (phosphate [2:1]); 20305-50-4 (sulfate); 2424-53-5 (monosulfate); 33921-12-9 (phosphonate [1:1]); 37832-42-1 (phosphate [1:1]); 45497-73-2 (hydriodide); 53894-37-4 (magnesium[1:1] salt); 542-11-0 (hydrobromide); 542-15-4 (nitrate); 542-16-5 (sulfate [2:1])
• Shelf Life: Stable under recommended storage conditions.; Darkens on exposure to air and light and polymerizes to a resinous mass.; Forms explosive mixture with air. Unless inhibited (usually methanol), aniline is readily able to polymerize.; Storage at pH 7 and 4 °C were found to give best stability of the anilines.
• Solubility: 10 to 50 mg/mL at 73° F (NTP, 1992); 36000 mg/L (at 25 °C); 0.39 M; In water, 36,000 mg/L at 25 °C; 3.5 parts/100 parts water at 25 °C; 6.4 parts/100 parts water at 90 °C; One gram dissolves in 28.6 mL water, 15.7 mL boiling water; Soluble in water; Soluble in alcohol, ether, and benzene; Soluble in carbon tetrachloride and ligroin; miscible in ethanol, ethyl ether, benzene and acetone.; Miscible with lipids; soluble in dilute hydrochloric acid; Miscible with vegetable oils, essential oils; 36 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 3.4; 4%
• Synonyms: aniline; aniline aluminium salt; aniline dihydrofluoride; aniline diphosphate (1:1); aniline diphosphate (3:1); aniline diphosphate (4:1); aniline hydrobromide; aniline hydrochloride; aniline hydrochloride-(14)C-labeled cpd; aniline hydrochloride-(15)N-labeled cpd; aniline hydrofluoride; aniline hydrogen iodide; aniline monosulfate; aniline nitrate; aniline perchlorate; aniline phosphate (1:1); aniline phosphate (1:2); aniline phosphate (2:1); aniline phosphonate (1:1); aniline sulfate; aniline sulfate (2:1); aniline sulfate (2:1), (14)C-labeled cpd; aniline, (13)C-labeled cpd; aniline, (14)C-labeled cpd; aniline, 15N-labeled cpd; aniline, 2-(13)C-labeled cpd; aniline, 3-(13)C-labeled cpd; aniline, 3H-labeled cpd; aniline, 4-(13)C-labeled cpd; aniline, conjugate acid; aniline, ion(1+); aniline, magnesium (1:1) salt; aniline, monolithium salt; aniline, sodium salt
• Vapor Density: 3.22 (EPA, 1998) (Relative to Air); 3.3 (Air = 1); Relative vapor density (air = 1): 3.2; 3.22
• Vapor Pressure: 0.67 mm Hg at 77 °F (EPA, 1998); 0.49 mmHg; 6.67X10-1 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 40; 0.6 mmHg
• PubChem Compound: 6115
• Last Modified: Nov 11 2021